3,5-Dimethoxy-4-methylphenyl formate

• Molecular Formula: C10H12O4
• Molecular Weight: 196.20 g/mol
• IUPAC Name: (3,5-dimethoxy-4-methylphenyl) formate
• InChI: InChI=1S/C10H12O4/c1-7-9(12-2)4-8(14-6-11)5-10(7)13-3/h4-6H,1-3H3
• InChI Key: MYCAOHQYISWJJT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1OC)OC=O)OC

Description

3,5-Dimethoxy-4-methylphenyl formate is a useful research compound. Its molecular formula is C10H12O4 and its molecular weight is 196.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3,5-dimethoxy-4-methylbenzaldehyde (3.0 g, 16.8 mmol) in CH2Cl2 (35 mL) was added meta-chloroperoxybenzoic acid (77% purity; 5.8 g, 25.9 mmol). After stirring at room temperature for 19 hrs, additional meta-chloroperoxybenzoic acid (77% purity; 3.5 g, 15.6 mmol) was added. After heating for 4 hrs at 40° C. and cooling to room temperature, 10% aqueous Na2S2O5 was added and the mixture was stirred for 30 min. The mixture was diluted with CH2Cl2 and the layers separated. The organics were washed with 10% aqueous Na2S2O5, ˜5% aqueous NaHCO3 and brine then dried over MgSO4 and concentrated to give 3,5-dimethoxy-4-methylphenyl formate as a yellow solid (2.9 g, 88% yield).